Cas no 87763-99-3 (2-Propanone, 1-[1-(acetyloxy)cyclohexyl]-)

2-Propanone, 1-[1-(acetyloxy)cyclohexyl]- structure
87763-99-3 structure
Product Name:2-Propanone, 1-[1-(acetyloxy)cyclohexyl]-
CAS No:87763-99-3
MF:C11H18O3
MW:198.258823871613
CID:652516
PubChem ID:13122837
Update Time:2025-04-19

2-Propanone, 1-[1-(acetyloxy)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1-[1-(acetyloxy)cyclohexyl]-
    • [1-(2-oxopropyl)cyclohexyl] acetate
    • 1-(2-Oxopropyl)cyclohexyl acetate
    • 87763-99-3
    • DTXSID70519654
    • Inchi: 1S/C11H18O3/c1-9(12)8-11(14-10(2)13)6-4-3-5-7-11/h3-8H2,1-2H3
    • InChI Key: ZWUWIJFCXAPOSL-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1(CC(C)=O)CCCCC1

Computed Properties

  • Exact Mass: 198.125594432g/mol
  • Monoisotopic Mass: 198.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.4Ų
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